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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for glycolic acid
tert-butyl ester (also known as tert-butyl 2-hydroxyacetate), a key intermediate in various
organic syntheses. This document details the expected nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data, alongside detailed experimental protocols for

its synthesis and spectral analysis.

Spectral Data Summary

The following tables summarize the expected quantitative spectral data for glycolic acid tert-
butyl ester based on its chemical structure and data from analogous compounds.

Table 1: Predicted *H NMR Spectral Data for Glycolic Acid Tert-Butyl Ester

Chemical Shift (5)

Multiplicity Integration Assignment
ppm
~4.1 S 2H HO-CHz2-
~2.5-3.5 brs 1H HO-CH.-
1.48 s 9H -C(CHs)s
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Note: The chemical shift of the hydroxyl proton is highly dependent on the solvent and
concentration.

Table 2: Predicted 3C NMR Spectral Data for Glycolic Acid Tert-Butyl Ester

Chemical Shift (8) ppm Assighment
~172 C=0 (Ester)
~82 -C(CH3)3

~61 HO-CH-

~28 -C(CH3)3

Table 3: Key IR Absorption Bands for Glycolic Acid Tert-Butyl Ester

Wavenumber (cm~—?) Intensity Assignment
3500-3200 Broad O-H stretch (alcohol)
2980-2850 Medium-Strong C-H stretch (alkane)
~1735 Strong C=0 stretch (ester)
~1250, ~1150 Strong C-0 stretch (ester)

Table 4: Predicted Mass Spectrometry Data (Electron lonization - El) for Glycolic Acid Tert-Butyl

Ester
miz Relative Intensity Assighment
132 Low [M]* (Molecular lon)
117 Moderate [M - CHs]*
[M - CaHs]™* or
76 Moderate
[HOCH2COOH]*
57 High [C(CHs)s]* (tert-butyl cation)
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Experimental Protocols

Synthesis of Glycolic Acid Tert-Butyl Ester via Fischer-
Speier Esterification

This protocol outlines a standard laboratory procedure for the synthesis of glycolic acid tert-
butyl ester.[1][2][3]

Materials:

Glycolic acid

e tert-Butanol (excess)

e Concentrated sulfuric acid (catalyst)

e Toluene

o Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine glycolic acid, a 5-fold molar excess of tert-butanol, and a catalytic amount of
concentrated sulfuric acid in toluene.
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o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap.

» Monitor the reaction progress by observing the amount of water collected. The reaction is
typically complete when the theoretical amount of water has been collected.

e Cool the reaction mixture to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude
product.

» Purify the crude product by vacuum distillation to obtain pure glycolic acid tert-butyl ester.

Spectral Data Acquisition

The following are general protocols for obtaining the spectral data.
2.2.1 NMR Spectroscopy
e 'H and 3C NMR spectra are typically recorded on a 300 MHz or 500 MHz spectrometer.

e The sample is dissolved in a deuterated solvent, commonly chloroform-d (CDCls), with
tetramethylsilane (TMS) used as an internal standard (O ppm).

2.2.2 IR Spectroscopy
« Infrared spectra can be obtained using a Fourier-Transform Infrared (FT-IR) spectrometer.

o For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).
For solid samples, a KBr pellet or a Nujol mull can be prepared.

2.2.3 Mass Spectrometry
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* Mass spectra are typically acquired using a mass spectrometer with an electron ionization
(El) source.

o The sample is introduced into the instrument, often via direct infusion or after separation by
gas chromatography (GC-MS).

Visualizations

The following diagrams illustrate key workflows and relationships in the spectral analysis of
glycolic acid tert-butyl ester.
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Workflow for the synthesis and spectral analysis of glycolic acid tert-butyl ester.
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Glycolic Acid Tert-Butyl Ester Structure

Hydroxyl Group Methylene Group Tert-Butyl Ester Group
(-OH) (-CHz2-) (-COOC(CHs)3)
/ / Expected Spectral Signature\
IR: ~3400 cm~* (broad) 1H NMR: ~4.1 ppm (s) . . 1H NMR: ~1.48 ppm (s) .
1H NMR: ~2.5-3.5 ppm (br s) 1C NMR: ~61 ppm IR: ~1735 cm™* (strong) 1C NMR: ~82, 28 ppm MS: m/z 57
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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